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Compound of Interest

Compound Name: N-Ethylisopropylamine

Cat. No.: B046697

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of N-Ethylisopropylamine, ensuring that your work can proceed with
the highest degree of safety and integrity. Below, you will find detailed procedural guidance,
from personal protective equipment (PPE) to disposal plans, designed to be your trusted
resource for laboratory safety.

Personal Protective Equipment (PPE)

When handling N--Ethylisopropylamine, a comprehensive approach to personal protection is
critical to prevent exposure. The following table summarizes the required PPE.
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Protection Type

Specific Recommendations

Regulatory Standards

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Fire/flame
resistant and impervious

clothing is recommended.

EU Directive 89/686/EEC and
the standard EN 374.[2]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
Follow OSHA respirator

regulations.

OSHA 29 CFR 1910.134 or
European Standard EN 149.[1]

Operational Plan for Safe Handling

A systematic approach to handling N-Ethylisopropylamine is crucial to minimize risks. The

following workflow outlines the key steps from preparation to the conclusion of your work.
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Safe Handling Workflow for N-Ethylisopropylamine

Preparation

Ensure adequate ventilation and that eyewash stations/safety showers are nearby.

:

Don appropriate Personal Protective Equipment (PPE).

Handling

Use in a closed system or with appropriate exhaust ventilation.

;

Employ explosion-proof and non-sparking tools.

:

Ground all metal parts of equipment to prevent static discharge.

:

Keep away from open flames, hot surfaces, and ignition sources.

Post-Handling

Wash hands and any exposed skin thoroughly after handling.

;

Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Caption: This diagram illustrates the procedural workflow for the safe handling of N-

Ethylisopropylamine, from initial preparation to post-handling storage.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is vital.

Exposure Type First-Aid Measures
Remove the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If not
Inhalation

breathing, give artificial respiration. Immediate

medical attention is required.[1][3]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Immediate medical attention is
required.[3] Wash contaminated clothing before

reuse.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. Immediate medical

attention is required.[1]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[2] Wear self-

contained breathing apparatus if necessary.[2]

Disposal Plan

Proper disposal of N-Ethylisopropylamine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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o Chemical Disposal: Dispose of the contents and container to an approved waste disposal
plant.[1] This should be done through a licensed professional waste disposal service.[4] The
product may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[4]

o Contaminated Packaging: Dispose of as unused product in accordance with federal and
local regulations.[2][4]

Quantitative Data

The following table provides key physical and chemical properties of N-Ethylisopropylamine.

Property Value

Boiling Point 71-73 °C (lit))

Density 0.72 g/mL at 25 °C (lit.)

Flash Point 16 °C (60.8 °F) - closed cup[5]
Refractive Index n20/D 1.392 (lit.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046697#personal-protective-equipment-for-handling-
n-ethylisopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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